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Compound of Interest

Compound Name: Resorcinomycin B

Cat. No.: B025057 Get Quote

Resorcinomycin B (C13H18N4O5): A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Resorcinomycin B is a naturally occurring antibiotic with the molecular formula C13H18N4O5.

Isolated from Streptoverticillium roseoverticillatum, it belongs to a class of N-acyl-amino acids

characterized by a guanidino group and a dihydroxy-phenyl moiety. While its structural analog,

Resorcinomycin A, has been studied for its antimycobacterial properties, specific biological

data and detailed mechanistic studies on Resorcinomycin B are limited in current scientific

literature. This technical guide provides a comprehensive overview of the known information on

Resorcinomycin B, including its chemical properties and isolation. In areas where specific

data for Resorcinomycin B is unavailable, information from its closely related analog,

Resorcinomycin A, is presented to offer potential insights, with the clear delineation that these

are extrapolations.

Chemical and Physical Properties
Resorcinomycin B is a water-soluble, amphoteric substance. Its structure has been

determined by elemental analysis, mass spectrometry, and NMR spectrometry.

Table 1: Physicochemical Properties of Resorcinomycin B
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Property Value Source

Molecular Formula C13H18N4O5 [1]

Molecular Weight 310.31 g/mol Calculated

IUPAC Name

N-[(S)-alpha-guanidino-3,5-

dihydroxy-4-ethylphenylacetyl]-

glycine

[1]

CAS Number 100234-69-3

Appearance Not Reported

Solubility Water-soluble [1]

Isolation Protocol
Resorcinomycin A and B are isolated from the culture broth of Streptoverticillium

roseoverticillatum. The general workflow for their isolation is outlined below.

Experimental Protocol: Isolation of Resorcinomycins
Cultivation:Streptoverticillium roseoverticillatum is cultured in a suitable fermentation

medium.

Harvesting: The culture broth is harvested and centrifuged to separate the supernatant from

the mycelium.

Adsorption Chromatography: The supernatant is passed through a column of Amberlite IRC-

50 (H+ form) or a similar cation exchange resin.

Elution: The column is washed with water and then eluted with dilute hydrochloric acid.

Neutralization and Adsorption: The eluate is neutralized and then passed through a column

of Amberlite IRA-68 (OH- form) or a similar anion exchange resin.

Elution: The column is washed with water and then eluted with dilute hydrochloric acid.
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Desalting and Lyophilization: The eluate is desalted using a suitable method and then

lyophilized to obtain a crude powder of Resorcinomycins A and B.

Separation: The individual compounds are separated by high-performance liquid

chromatography (HPLC).

Fermentation and Harvesting

Purification

Separation

Culture Broth Centrifugation

Supernatant

Mycelium

Cation Exchange Anion Exchange Desalting Lyophilization Crude Product HPLC

Resorcinomycin A

Resorcinomycin B

Click to download full resolution via product page

Caption: General workflow for the isolation of Resorcinomycins.

Biological Activity
While Resorcinomycin B is classified as an antibiotic, specific quantitative data on its

antimicrobial activity is not readily available in the published literature.[1] However, its structural

analog, Resorcinomycin A, has demonstrated notable activity against Mycobacterium species.

Table 2: In Vitro Antimycobacterial Activity of Resorcinomycin A
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Organism MIC (µg/mL)

Mycobacterium tuberculosis H37Rv 3.13

Mycobacterium kansasii 1.56

Mycobacterium marinum 0.78

Mycobacterium avium 25

Mycobacterium intracellulare 50

Data for Resorcinomycin A is presented as a reference due to the lack of specific data for

Resorcinomycin B.

Resorcinomycin A was found to be inactive against Gram-negative and most Gram-positive

bacteria, suggesting a degree of selectivity in its action.[2] It is plausible that Resorcinomycin
B shares a similar spectrum of activity, though this requires experimental verification.

Mechanism of Action (Hypothesized)
The precise mechanism of action for Resorcinomycin B has not been elucidated. However,

based on its chemical structure, a plausible hypothesis can be formulated. The presence of the

guanidino group, which is cationic at physiological pH, and the phenolic hydroxyl groups

suggests that Resorcinomycin B may interact with and disrupt the bacterial cell membrane.

Many antimicrobial peptides and small molecules with these functional groups exert their

effects through the following mechanisms:

Membrane Disruption: The cationic guanidino group can interact with the negatively charged

components of the bacterial cell membrane, such as phospholipids and teichoic acids. This

interaction can lead to membrane depolarization, pore formation, and ultimately, cell lysis.

Inhibition of Intracellular Processes: Following membrane translocation, the molecule could

potentially interfere with essential intracellular processes such as DNA replication,

transcription, or protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b025057#molecular-formula-of-resorcinomycin-b-
c13h18n4o5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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